Cas no 2137536-21-9 (8-Methyl-2-(oxolan-3-yl)quinolin-3-ol)

• Product Name: 8-Methyl-2-(oxolan-3-yl)quinolin-3-ol
• CAS No: 2137536-21-9
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5765945
• PubChem ID: 165476591
• Update Time: 2025-11-01

8-Methyl-2-(oxolan-3-yl)quinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-801122
• 8-methyl-2-(oxolan-3-yl)quinolin-3-ol
• 2137536-21-9
• 8-Methyl-2-(oxolan-3-yl)quinolin-3-ol

• Inchi： 1S/C14H15NO2/c1-9-3-2-4-10-7-12(16)14(15-13(9)10)11-5-6-17-8-11/h2-4,7,11,16H,5-6,8H2,1H3
• InChI Key： YLVWIHAOUBPAKX-UHFFFAOYSA-N
• SMILES： O1CCC(C2C(=CC3C=CC=C(C)C=3N=2)O)C1

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 8-Methyl-2-(oxolan-3-yl)quinolin-3-ol

Recent Advances in the Study of 8-Methyl-2-(oxolan-3-yl)quinolin-3-ol (CAS: 2137536-21-9): A Promising Compound in Chemical Biology and Drug Discovery

The compound 8-Methyl-2-(oxolan-3-yl)quinolin-3-ol (CAS: 2137536-21-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery. The quinoline scaffold, a common motif in medicinal chemistry, is known for its diverse pharmacological properties, and the introduction of the oxolane (tetrahydrofuran) ring at the 2-position and a methyl group at the 8-position further enhances its chemical diversity and potential for interaction with biological targets.

Recent studies have focused on the synthesis and optimization of 8-Methyl-2-(oxolan-3-yl)quinolin-3-ol, with particular emphasis on improving its yield and purity. A novel synthetic route involving a palladium-catalyzed coupling reaction has been reported, which offers a more efficient and scalable method for producing this compound. This advancement is crucial for facilitating further biological evaluation and potential large-scale production. Additionally, the compound's stability under various physiological conditions has been investigated, revealing promising results that support its potential as a drug candidate.

In terms of biological activity, 8-Methyl-2-(oxolan-3-yl)quinolin-3-ol has demonstrated notable inhibitory effects on several key enzymes involved in inflammatory and oncogenic pathways. Specifically, it has shown potent activity against protein kinases such as JAK2 and PI3K, which are critical targets in the treatment of cancers and autoimmune diseases. Mechanistic studies have revealed that the compound binds to the ATP-binding site of these kinases, thereby inhibiting their activity. Furthermore, preliminary in vitro and in vivo studies have indicated that the compound exhibits good bioavailability and low toxicity, making it a promising candidate for further development.

The potential therapeutic applications of 8-Methyl-2-(oxolan-3-yl)quinolin-3-ol extend beyond oncology. Recent research has explored its use in neurodegenerative diseases, where it has shown neuroprotective effects in models of Alzheimer's and Parkinson's diseases. The compound's ability to modulate oxidative stress and reduce neuroinflammation suggests a multifunctional role that could be leveraged in the development of novel therapeutics for these conditions. These findings highlight the versatility of this compound and its potential to address unmet medical needs across various disease areas.

In conclusion, 8-Methyl-2-(oxolan-3-yl)quinolin-3-ol (CAS: 2137536-21-9) represents a promising compound with significant potential in chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it an attractive candidate for further research and development. Future studies should focus on optimizing its pharmacological profile, exploring additional therapeutic indications, and advancing it through preclinical and clinical trials. The continued investigation of this compound is expected to yield valuable insights and contribute to the development of novel therapeutics for a range of diseases.